Cas no 21403-29-2 (N-(5-Sulfamoylthiophen-2-yl)methylacetamide)

• Product Name: N-(5-Sulfamoylthiophen-2-yl)methylacetamide
• CAS No: 21403-29-2
• MF: C₇H₁₀N₂O₃S₂
• MW: 234.295898914337
• CID: 4641442
• Update Time: 2025-11-01

N-(5-Sulfamoylthiophen-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[[5-(aminosulfonyl)-2-thienyl]methyl]-
• N-[(5-Sulfamoylthiophen-2-yl)methyl]acetamide
• N-(5-Sulfamoylthiophen-2-yl)methylacetamide

• Inchi： 1S/C7H10N2O3S2/c1-5(10)9-4-6-2-3-7(13-6)14(8,11)12/h2-3H,4H2,1H3,(H,9,10)(H2,8,11,12)
• InChI Key： QFFRRRHCTJPLLZ-UHFFFAOYSA-N
• SMILES： C(NCC1SC(S(N)(=O)=O)=CC=1)(=O)C

Experimental Properties

• Density: 1.4±0.1 g/cm3

N-(5-Sulfamoylthiophen-2-yl)methylacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(5-Sulfamoylthiophen-2-yl)methylacetamide

Recent Advances in the Study of N-(5-Sulfamoylthiophen-2-yl)methylacetamide (CAS: 21403-29-2)

N-(5-Sulfamoylthiophen-2-yl)methylacetamide (CAS: 21403-29-2) is a sulfonamide derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its thiophene and sulfamoyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense research interest.

One of the key areas of investigation has been the compound's role as a carbonic anhydrase inhibitor. Carbonic anhydrases (CAs) are a family of enzymes that play critical roles in physiological processes such as pH regulation, CO2 transport, and electrolyte secretion. Inhibition of these enzymes has therapeutic implications in conditions like glaucoma, epilepsy, and certain cancers. Recent in vitro studies have demonstrated that N-(5-Sulfamoylthiophen-2-yl)methylacetamide exhibits potent inhibitory activity against several CA isoforms, particularly CA II and CA IX, with IC50 values in the low nanomolar range.

In addition to its CA inhibitory properties, recent research has explored the compound's potential as an antimicrobial agent. Preliminary studies have shown that N-(5-Sulfamoylthiophen-2-yl)methylacetamide exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including drug-resistant strains such as MRSA and ESBL-producing E. coli. The mechanism of action appears to involve interference with bacterial folate metabolism, a pathway targeted by other sulfonamide antibiotics. However, unlike traditional sulfonamides, this compound shows improved pharmacokinetic properties and reduced toxicity profiles in animal models.

Structural optimization studies have been conducted to enhance the compound's therapeutic potential. Researchers have synthesized various analogs by modifying the acetamide moiety or introducing substituents on the thiophene ring. These modifications have led to derivatives with improved selectivity, potency, and metabolic stability. Molecular docking studies have provided insights into the compound's binding interactions with target proteins, facilitating rational drug design approaches.

Recent preclinical evaluations have also investigated the compound's potential in oncology applications. The selective inhibition of CA IX, an isoform overexpressed in many hypoxic tumors, suggests possible utility as an anticancer agent. In vivo studies using xenograft models have shown that N-(5-Sulfamoylthiophen-2-yl)methylacetamide can reduce tumor growth and metastasis, particularly in combination with conventional chemotherapeutic agents. These effects are thought to be mediated through modulation of tumor microenvironment pH and inhibition of angiogenesis.

Despite these promising findings, challenges remain in the development of N-(5-Sulfamoylthiophen-2-yl)methylacetamide as a therapeutic agent. Current research is addressing issues related to bioavailability, tissue distribution, and potential off-target effects. Advanced formulation strategies, including nanoparticle-based delivery systems, are being explored to overcome these limitations. Furthermore, comprehensive toxicological studies are underway to ensure the compound's safety profile meets regulatory requirements for clinical development.

In conclusion, N-(5-Sulfamoylthiophen-2-yl)methylacetamide represents a versatile scaffold with multiple therapeutic applications. Its unique combination of CA inhibitory, antimicrobial, and potential anticancer properties makes it a valuable candidate for further drug development. Ongoing research continues to uncover new aspects of its pharmacological profile, positioning this compound as an important subject in contemporary medicinal chemistry research.